Cas no 2138823-13-7 (6-(ethoxymethylidene)-5H,6H,7H-cyclopentabpyridin-7-one)

• Product Name: 6-(ethoxymethylidene)-5H,6H,7H-cyclopentabpyridin-7-one
• CAS No: 2138823-13-7
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• CID: 6006348
• PubChem ID: 165484308
• Update Time: 2025-07-20

6-(ethoxymethylidene)-5H,6H,7H-cyclopentabpyridin-7-one Chemical and Physical Properties

Names and Identifiers

• 6-(ethoxymethylidene)-5H,6H,7H-cyclopentabpyridin-7-one
• EN300-1127840
• 6-(ethoxymethylidene)-5H,6H,7H-cyclopenta[b]pyridin-7-one
• 2138823-13-7

• Inchi： 1S/C11H11NO2/c1-2-14-7-9-6-8-4-3-5-12-10(8)11(9)13/h3-5,7H,2,6H2,1H3/b9-7-
• InChI Key： JZDIYXJRWRBPKH-CLFYSBASSA-N
• SMILES： O(CC)/C=C1\C(C2C(=CC=CN=2)C\1)=O

Computed Properties

• Exact Mass: 189.078978594g/mol
• Monoisotopic Mass: 189.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 39.2Ų

Additional information on 6-(ethoxymethylidene)-5H,6H,7H-cyclopentabpyridin-7-one

Comprehensive Overview of 6-(Ethoxymethylidene)-5H,6H,7H-cyclopentabpyridin-7-one (CAS No. 2138823-13-7)

The compound 6-(ethoxymethylidene)-5H,6H,7H-cyclopentabpyridin-7-one (CAS No. 2138823-13-7) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a cyclopentabpyridinone core with an ethoxymethylidene substituent, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its structural similarity to other pyridine derivatives known for their therapeutic properties.

In recent years, the demand for novel heterocyclic compounds like 6-(ethoxymethylidene)-5H,6H,7H-cyclopentabpyridin-7-one has surged due to their versatility in medicinal chemistry. The compound's CAS No. 2138823-13-7 is frequently searched in academic databases and chemical supplier catalogs, reflecting its growing relevance. Its ethoxymethylidene group enhances its reactivity, enabling it to participate in various coupling reactions, which are critical for developing new small-molecule inhibitors and kinase-targeting agents.

One of the key trends driving interest in this compound is the rise of AI-driven drug discovery. Computational models often highlight cyclopentabpyridinone derivatives as promising candidates for virtual screening. The 6-(ethoxymethylidene) moiety, in particular, is noted for its ability to improve molecular binding affinity, a feature highly sought after in fragment-based drug design. This aligns with the broader industry shift toward precision medicine and targeted therapies.

From a synthetic chemistry perspective, 6-(ethoxymethylidene)-5H,6H,7H-cyclopentabpyridin-7-one offers several advantages. Its stability under standard laboratory conditions and compatibility with common reagents make it a practical choice for multistep syntheses. Researchers exploring green chemistry methods have also investigated its potential as a building block for sustainable pharmaceutical production, addressing the increasing demand for eco-friendly synthesis pathways.

Another area of interest is the compound's role in agrochemical innovation. Derivatives of cyclopentabpyridinone have shown promise as precursors for crop protection agents, particularly in developing resistance-resistant pesticides. The ethoxymethylidene functional group contributes to the molecule's ability to interact with biological targets in pests, making it a focus of patents and R&D efforts in the agrochemical sector.

In summary, 6-(ethoxymethylidene)-5H,6H,7H-cyclopentabpyridin-7-one (CAS No. 2138823-13-7) represents a cutting-edge compound with multifaceted applications. Its relevance to drug discovery, agrochemical development, and sustainable chemistry positions it as a critical subject for ongoing research. As scientific inquiries into heterocyclic chemistry and molecular design continue to evolve, this compound is poised to remain at the forefront of innovation.